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Compound Name: N-Demethylfleroxacin

CAS No.: 79660-71-2

Cat. No.: B1215373

Get Quote

Executive Summary
N-Demethylfleroxacin (also known as desmethylfleroxacin) is the primary pharmacologically

active metabolite of fleroxacin, a third-generation trifluorinated fluoroquinolone antibiotic.[1][2]

While fleroxacin itself is distinguished by its high bioavailability and long elimination half-life, the

N-demethyl metabolite plays a critical role in the drug's disposition, particularly in patients with

compromised renal function.[1]

This technical guide provides a comprehensive analysis of N-demethylfleroxacin, detailing its

chemical structure, synthetic pathways, pharmacokinetic behavior, and bioanalytical detection

methods. It is designed for researchers investigating fluoroquinolone metabolism, toxicity, and

derivative synthesis.

Chemical Identity & Structural Analysis[1][2][3][4]
N-Demethylfleroxacin differs from its parent compound, fleroxacin, by the absence of a

methyl group at the N-4 position of the piperazine ring. This structural modification retains the
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core quinolone pharmacophore required for DNA gyrase inhibition while significantly altering

the molecule's polarity and renal clearance characteristics.

Chemical Nomenclature and Identifiers
Property Description

Common Name N-Demethylfleroxacin; Desmethylfleroxacin

Parent Compound Fleroxacin (Ro 23-6240)

IUPAC Name
6,8-difluoro-1-(2-fluoroethyl)-4-oxo-7-(piperazin-

1-yl)-1,4-dihydroquinoline-3-carboxylic acid

Molecular Formula C₁₆H₁₆F₃N₃O₃

Molecular Weight 355.31 g/mol

Structural Feature
Secondary amine at piperazine N-4 (Parent has

tertiary amine)

Structural Representation (Graphviz)[1][2]
The following diagram illustrates the chemical structure of N-Demethylfleroxacin.
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Figure 1: Structural deconstruction of N-Demethylfleroxacin highlighting the site of metabolic

demethylation.

Physicochemical Properties[1][6][7][8]
The removal of the methyl group increases the polarity of the molecule compared to fleroxacin.

This shift influences its solubility profile and interaction with renal transport systems.
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Solubility: Higher aqueous solubility than fleroxacin at physiological pH due to the secondary

amine's capacity for hydrogen bonding.

Acid-Base Profile: Amphoteric nature.[1][2] The carboxylic acid (position 3) is acidic, while

the piperazine nitrogen (position 4') is basic.

Predicted pKa (COOH): ~5.6[1]

Predicted pKa (NH): ~8.4[1]

Lipophilicity: Lower LogP than fleroxacin, contributing to its preferential renal excretion over

hepatic clearance.

Metabolic Pathway & Pharmacokinetics[1]
N-Demethylfleroxacin is formed via oxidative demethylation in the liver, mediated by

cytochrome P450 enzymes.[1][2] It represents a major metabolic pathway alongside N-

oxidation.[1][2]

Metabolic Pathway Diagram[1][2]
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Figure 2: Metabolic conversion of Fleroxacin to N-Demethylfleroxacin and subsequent

elimination.[1][2]

Pharmacokinetic Parameters
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Research indicates that N-Demethylfleroxacin exhibits distinct kinetic behavior compared to

the parent drug, particularly regarding clearance mechanisms.[1][2]

Parameter Fleroxacin (Parent)
N-Demethylfleroxacin
(Metabolite)

Cmax (Plasma) ~5.2 mg/L ~0.07 mg/L

AUC 48–75 mg[1][2]·h/L 1.0–2.6 mg·h/L

Renal Clearance ~68 mL/min ~301 mL/min

Elimination Mechanism
Glomerular filtration +

reabsorption
Active tubular secretion

Accumulation Moderate in renal failure High in renal failure

Key Insight: The renal clearance of N-demethylfleroxacin exceeds the glomerular filtration

rate (GFR), confirming that it undergoes active tubular secretion. In patients with end-stage

renal disease (ESRD), this metabolite accumulates significantly due to the failure of this

clearance mechanism.[1]

Biological Activity[1][5][8][9][10][11][12][13][14][15]
[16]
Unlike many Phase I metabolites which are pharmacologically inert, N-Demethylfleroxacin
retains antibacterial activity.[1][2]

Mechanism of Action: Like the parent, it inhibits bacterial DNA gyrase (topoisomerase II) and

topoisomerase IV, preventing DNA replication and transcription.

Spectrum: It exhibits a broad spectrum of activity against Gram-negative bacteria (e.g.,

Enterobacteriaceae, P. aeruginosa) and Gram-positive bacteria (e.g., Staphylococcus spp.).

[1][3]

Potency: While specific MIC values are often slightly higher (less potent) than the parent

compound, the metabolite contributes to the overall therapeutic effect, particularly in the

urinary tract where it achieves high concentrations.
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Synthetic & Isolation Protocols
For research purposes, obtaining N-Demethylfleroxacin often requires de novo synthesis or

isolation from biological matrices.[1][2]

De Novo Synthesis Protocol (Recommended)
This method avoids the difficulty of selectively demethylating fleroxacin and instead builds the

molecule from the quinolone core.

Starting Material: 6,7,8-Trifluoro-1-(2-fluoroethyl)-1,4-dihydro-4-oxo-3-quinolinecarboxylic

acid ethyl ester.[1][2]

Nucleophilic Substitution:

Dissolve the trifluoro-ester in a polar aprotic solvent (e.g., Acetonitrile or Pyridine).[1][2]

Add Piperazine (anhydrous) in excess (2-3 equivalents) to prevent bis-substitution.[1][2]

Reflux at 80°C for 2-4 hours. Monitor by TLC for the disappearance of the starting

material.

Hydrolysis:

Treat the resulting ester intermediate with dilute NaOH or KOH in aqueous ethanol.

Heat to reflux for 1 hour to hydrolyze the ethyl ester to the free carboxylic acid.

Work-up:

Acidify the solution with acetic acid or dilute HCl to pH ~7.0–7.2.

The precipitate (N-Demethylfleroxacin) is collected by filtration.[1][2]

Purification: Recrystallize from Ethanol/Water or purify via preparative HPLC.[2]

Analytical Detection (HPLC-FLD)
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The standard method for quantifying N-Demethylfleroxacin in plasma or urine utilizes High-

Performance Liquid Chromatography with Fluorescence Detection.[1][2][4]

Column: Reversed-phase C18 (e.g., µBondapak C18 or equivalent).[1][2]

Mobile Phase: Acetonitrile : Water : Triethylamine (ratio adjusted to approx. 15:85:0.5), pH

adjusted to 2.5 with Phosphoric Acid.

Detection: Fluorescence.[4][5]

Excitation Wavelength: 290 nm[1]

Emission Wavelength: 450 nm[1]

Limit of Quantification (LOQ): ~10–20 ng/mL.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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